Cas no 1121586-26-2 (1-Bromo-2-iodo-4-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-2-iodo-4-(trifluoromethoxy)benzene
• CAS No: 1121586-26-2
• MF: C₇H₃BrF₃IO
• MW: 366.901804208755
• CID: 857988
• PubChem ID: 53216836
• Update Time: 2025-04-19

1-Bromo-2-iodo-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-iodo-4-(trifluoromethoxy)benzene
• ACMC-2099cy
• AG-L-20375
• AK130573
• ANW-16400
• AS00292
• CTK4A7685
• MolPort-015-143-445
• AFKTVNYRQWCNTJ-UHFFFAOYSA-N
• DTXSID90681968
• MFCD12025452
• DB-363402
• AKOS015835185
• CS-0084361
• 4-Bromo-3-iodo-alpha,alpha,alpha-trifluoroanisole, 4-Bromo-3-iodophenyl trifluoromethyl ether
• D74505
• 1121586-26-2

• Inchi： 1S/C7H3BrF3IO/c8-5-2-1-4(3-6(5)12)13-7(9,10)11/h1-3H
• InChI Key： AFKTVNYRQWCNTJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)OC(F)(F)F)Br

Computed Properties

• Exact Mass: 365.83589
• Monoisotopic Mass: 365.83641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23